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For researchers, scientists, and drug development professionals, the responsible management
of pharmaceutical compounds is paramount to ensuring a safe laboratory environment and
minimizing environmental impact. Sevikar, a combination of olmesartan medoxomil and
amlodipine besylate, requires adherence to specific disposal protocols aligned with federal and
local regulations for pharmaceutical waste. This guide provides essential, step-by-step
procedures for the proper disposal of Sevikar in a laboratory setting.

Regulatory Framework for Pharmaceutical Waste

The U.S. Environmental Protection Agency (EPA) is the primary governing body that regulates
the disposal of pharmaceutical waste. The Resource Conservation and Recovery Act (RCRA)
grants the EPA the authority to manage hazardous waste from its creation to its final disposal.
[1] Laboratories are responsible for their waste from generation through storage, transport, and
ultimate disposal. In 2019, the EPA introduced a new rule, Subpart P, which provides
healthcare-specific regulations for managing hazardous waste pharmaceuticals.[2] A key
aspect of this rule is the prohibition of flushing hazardous waste pharmaceuticals down drains.

[2]
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Sevikar Disposal Protocol

This protocol outlines the necessary steps for the safe handling and disposal of Sevikar in a
laboratory.

Step 1: Personal Protective Equipment (PPE)

Before handling Sevikar for disposal, it is crucial to wear appropriate PPE to minimize
exposure.[3] This includes:

o Safety goggles

e Lab coat

e Chemical-resistant gloves (e.g., nitrile)[4]
Step 2: Waste Segregation and Collection

Proper segregation of pharmaceutical waste is critical to ensure safe and compliant disposal.[5]

[6][7]
e Solid Waste:

o Place all solid forms of Sevikar, including unused or expired tablets, into a designated,
clearly labeled hazardous waste container.[4][7]

o Contaminated materials such as weigh boats, pipette tips, and gloves should also be
disposed of in this container.[4]

o The container must be compatible with the chemical, sealable to prevent leaks, and stored
in a secure area.[1][7]

e Liquid Waste:

o Solutions containing Sevikar should be collected in a separate, labeled hazardous liquid
waste container.[4]
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o Do not mix with other solvent waste streams unless permitted by your institution's
Environmental Health and Safety (EHS) guidelines.[7]

Step 3: Labeling

Accurate labeling of waste containers is a mandatory and crucial step.[6][7] The label should
clearly state:

"Hazardous Waste"

The name of the chemical: "Sevikar (Olmesartan Medoxomil and Amlodipine Besylate)
Waste"

The primary hazards associated with the compound (e.g., "Toxic," "Chemical Waste for
Incineration™).[4]

The accumulation start date.

Step 4: Storage

Store hazardous waste containers in a designated and secure area while awaiting pickup.[8]
This area should be well-ventilated and away from incompatible materials to prevent any
potential reactions.[1]

Step 5: Final Disposal

The final disposal of Sevikar waste must be conducted through a licensed hazardous waste
disposal company.[4]

o Contact your institution's EHS department to arrange for the pickup of the hazardous waste.

[4]
» Most pharmaceutical waste is incinerated at a licensed medical incineration site.[2]

» Never dispose of Sevikar in the regular trash or by flushing it down the sewer system.[2]
Improper disposal can lead to environmental contamination of soil and groundwater.
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Data on Pharmaceutical Waste

. Typical Disposal Key Regulatory
Waste Category Container Type L
Method Guideline
Hazardous Black, clearly labeled ] ]
) ) Incineration EPA Subpart P
Pharmaceutical Waste  containers
Non-Hazardous ] ] ] State and Local
) Blue containers Incineration ]
Pharmaceutical Waste Regulations
Puncture-proof, FDA- Autoclaving or OSHA and EPA
Sharps Waste ] ] ] ]
cleared containers Incineration Regulations

Sevikar Disposal Decision Pathway
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Sevikar Waste Generated

:

Don Appropriate PPE
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Assess Waste Form

Solid Waste Liquid Waste
(Tablets, Contaminated Labware) (Solutions containing Sevikar)

Segregate into Labeled Segregate into Labeled
Hazardous Solid Waste Container Hazardous Liquid Waste Container

Store in Designated
Secure Waste Area

Arrange for Pickup by

Licensed Hazardous Waste Vendor

Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Sevikar waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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